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Comparative Profile of Tetrathionate Hydrolases

The following tables summarize key characteristics of TTH enzymes purified from various archaeal and

bacterial species.

Table 1: Biochemical Properties of Characterized TTHs

) Optimal . .
. . Optimal Key Kinetic Primary Key Products
Organism Domain Temp. o .
pH °C) Parameters Localization  of Hydrolysis
Metallosphaera Archaea 6.0 >95 (K_m):0.35 Cytoplasm, Thiosulfate,
cuprina [1] mmol/L; ( Periplasm Pentathionate,
V_{max}): Hexathionate
8.63 pmol/L
Acidianus Archaea 1.0 >95 N/A Pseudo- Thiosulfate,
ambivalens [2] periplasm, Sulfur, Sulfate

Extracellular

© 2026 Smolecule. All rights reserved. 1/6 Tech Support


https://www.smolecule.com/products/s571748?utm_src=pdf-body
https://www.smolecule.com/products/s571748?utm_src=pdf-interest
https://www.preprints.org/manuscript/202501.0433/v1
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2011.00068/full
https://www.smolecule.com/products/s571748?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C U | e Specifications & Pricing

. Optimal . .
. . Optimal Key Kinetic Primary Key Products
Organism Domain Temp. L .
pH °C) Parameters Localization  of Hydrolysis
Acidithiobacillus  Bacteria 2.5-4.0 N/A N/A Periplasm / Thiosulfate,
ferrooxidans [3] Outer Sulfur, Sulfate
Membrane
Acidithiobacillus ~ Bacteria 3.0 40 N/A Periplasm Thiosulfate,
caldus [3] Pentathionate,
Sulfate
Table 2: Regulatory and Cofactor Features
) ) Gene | Protein ) ) Cofactor
Organism Domain Expression Trigger .
Name Requirement
Metallosphaera Archaea Mcup_1281 Tetrathionate, Enhanced by Mg?*;
cuprina [1] (TTHMCc) Elemental Sulfur (S°) Inhibited by Ca2*
Acidianus ambivalens  Archaea TTH1 Tetrathionate Does not require PQQ
(2]
Acidithiobacillus Bacteria  Af-tth (TetH) Tetrathionate Does not require PQQ

ferrooxidans [3]

Detailed Experimental Protocols

The data in the tables above are derived from established experimental methods. Below is a summary of key

protocols used in the cited studies.

e 1. Enzyme Activity Assay (Cyanolysis Method) [2]

o Principle: This method continuously monitors the decrease in tetrathionate concentration.

o Procedure: The standard reaction mixture (1 mL, pH 1-6 depending on the enzyme) contains
buffer (e.g., 100 mM maleic acid), 1 mM MgClz, and the substrate (1.5-1.8 mM K2S4Os). The
reaction is initiated by adding the protein extract. At intervals, aliquots are taken and mixed with
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a cyanide solution. Tetrathionate reacts with cyanide to form thiocyanate, which can be
guantified spectrophotometrically. One unit (U) of enzyme activity is often defined as the
amount of enzyme that hydrolyzes 1 umol of tetrathionate per minute under the specified
conditions [1] [2].

e 2. Enzyme Localization Studies [1] [2]

o Differential Fractionation: Cells are fractionated to separate the cytoplasm, periplasm (or
pseudo-periplasm in archaea), and membrane components. This often involves gentle lysis and
centrifugation steps.

o pH Shock Treatment: For some archaea, a simple pH shock (shifting the pH of the cell
suspension) can liberate enzymes associated with the surface layer (S-layer) without fully
disrupting the cells, allowing the collection of the "pseudo-periplasmic” fraction [2].

o Activity Measurement: TTH activity is then measured in each fraction to determine its primary
localization.

¢ 3. Gene Expression Analysis (RT-qPCR) [1]

o Culture Conditions: The microorganism is cultured with different energy sources (e.g.,
tetrathionate, elemental sulfur, or an organic compound like yeast extract).

o RNA Extraction & cDNA Synthesis: Total RNA is extracted from cells in each condition and
reverse-transcribed into complementary DNA (cDNA).

o Quantitative PCR: The relative abundance of TTH gene transcripts (MRNA) is quantified using
specific primers and normalized to a stable reference gene (e.g., 16S rRNA). A significant
increase in transcript levels in tetrathionate-grown cells versus control confirms the gene is

regulated by its substrate.

Metabolic Pathway of Sulfur Oxidation

Tetrathionate hydrolase is a key enzyme in the S4-intermediate (S4I) pathway for dissimilatory sulfur

oxidation, which is prevalent in acidophilic bacteria and archaea. The following diagram illustrates its role.
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e Pathway Context: The diagram shows that TTH acts after tetrathionate is formed from thiosulfate
oxidation by enzymes like thiosulfate:quinone oxidoreductase (TQO) or thiosulfate dehydrogenase
(TSD). The hydrolysis of tetrathionate by TTH produces various reduced inorganic sulfur compounds
(RISCs) like thiosulfate, sulfur, and sulfate, which can re-enter the metabolic cycle [3].

Key Comparative Insights

¢ pH Optima Diverge: A striking difference is observed in the optimal pH for activity. Bacterial TTHs
and some archaeal TTHSs (like Acidianus ambivalens) are highly acidophilic (pH 1-4), aligning with
their ecological niche. In contrast, Metallosphaera cuprina TTH has a much higher pH optimum of 6.0,
suggesting niche-specific adaptation [1] [3] [2].
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e Conserved Regulation: Both archaeal and bacterial TTHs are strongly upregulated when
tetrathionate is used as an energy source, highlighting its crucial and conserved role in this specific
metabolic pathway [1] [3].

e Structural Similarity: TTHs from both domains belong to the pyrroloquinoline quinone (PQQ) protein
family but typically function without the PQQ cofactor, indicating a divergent evolutionary history [3]

2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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